Cas no 1211395-66-2 (2-(2-fluorophenoxy)-1-{4-5-(propan-2-yl)-1,3,4-oxadiazol-2-ylpiperidin-1-yl}ethan-1-one)

• Product Name: 2-(2-fluorophenoxy)-1-{4-5-(propan-2-yl)-1,3,4-oxadiazol-2-ylpiperidin-1-yl}ethan-1-one
• CAS No: 1211395-66-2
• MF: C₁₈H₂₂FN₃O₃
• MW: 347.383987903595
• CID: 6311257
• PubChem ID: 45540331
• Update Time: 2025-07-23

2-(2-fluorophenoxy)-1-{4-5-(propan-2-yl)-1,3,4-oxadiazol-2-ylpiperidin-1-yl}ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-(2-fluorophenoxy)-1-{4-5-(propan-2-yl)-1,3,4-oxadiazol-2-ylpiperidin-1-yl}ethan-1-one
• 2-(2-fluorophenoxy)-1-(4-(5-isopropyl-1,3,4-oxadiazol-2-yl)piperidin-1-yl)ethanone
• AKOS024514710
• 2-(2-fluorophenoxy)-1-[4-(5-propan-2-yl-1,3,4-oxadiazol-2-yl)piperidin-1-yl]ethanone
• 1211395-66-2
• F5596-0328
• 2-(2-fluorophenoxy)-1-{4-[5-(propan-2-yl)-1,3,4-oxadiazol-2-yl]piperidin-1-yl}ethan-1-one

• Inchi： 1S/C18H22FN3O3/c1-12(2)17-20-21-18(25-17)13-7-9-22(10-8-13)16(23)11-24-15-6-4-3-5-14(15)19/h3-6,12-13H,7-11H2,1-2H3
• InChI Key： KQDXRGGGVPJQCR-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1OCC(N1CCC(C2=NN=C(C(C)C)O2)CC1)=O

Computed Properties

• Exact Mass: 347.16451973g/mol
• Monoisotopic Mass: 347.16451973g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 443
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 68.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines N-acylpiperidines

Additional information on 2-(2-fluorophenoxy)-1-{4-5-(propan-2-yl)-1,3,4-oxadiazol-2-ylpiperidin-1-yl}ethan-1-one

Comprehensive Analysis of 2-(2-fluorophenoxy)-1-{4-[5-(propan-2-yl)-1,3,4-oxadiazol-2-yl]piperidin-1-yl}ethan-1-one (CAS No. 1211395-66-2)

The compound 2-(2-fluorophenoxy)-1-{4-[5-(propan-2-yl)-1,3,4-oxadiazol-2-yl]piperidin-1-yl}ethan-1-one, identified by its CAS No. 1211395-66-2, is a highly specialized organic molecule with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring a fluorophenoxy moiety and a 1,3,4-oxadiazole ring, makes it a subject of interest for scientists exploring novel bioactive compounds. This article delves into its properties, applications, and relevance in contemporary research, addressing common queries and trends in the field.

One of the most frequently searched topics related to this compound is its synthetic pathway. Researchers often inquire about the optimal conditions for synthesizing 2-(2-fluorophenoxy)-1-{4-[5-(propan-2-yl)-1,3,4-oxadiazol-2-yl]piperidin-1-yl}ethan-1-one, including catalysts, solvents, and reaction times. The compound's synthesis typically involves multi-step organic reactions, with the 1,3,4-oxadiazole ring formation being a critical step. Recent advancements in green chemistry have also sparked interest in eco-friendly synthesis methods, aligning with global sustainability goals.

Another area of focus is the compound's biological activity. Preliminary studies suggest that 2-(2-fluorophenoxy)-1-{4-[5-(propan-2-yl)-1,3,4-oxadiazol-2-yl]piperidin-1-yl}ethan-1-one may exhibit promising pharmacological properties, such as antimicrobial or anti-inflammatory effects. These findings have led to increased searches for its mechanism of action and potential therapeutic applications. For instance, its fluorophenoxy group is known to enhance membrane permeability, a feature highly valued in drug design.

The compound's structural analogs are also a hot topic in academic and industrial circles. Researchers often compare 2-(2-fluorophenoxy)-1-{4-[5-(propan-2-yl)-1,3,4-oxadiazol-2-yl]piperidin-1-yl}ethan-1-one with similar molecules to evaluate their efficacy and safety profiles. Such comparisons are crucial for optimizing lead compounds in drug discovery programs. Additionally, the rise of computational chemistry has enabled virtual screening of this compound's interactions with biological targets, further accelerating research.

From a commercial perspective, the demand for high-purity 2-(2-fluorophenoxy)-1-{4-[5-(propan-2-yl)-1,3,4-oxadiazol-2-yl]piperidin-1-yl}ethan-1-one has grown, particularly among suppliers catering to pharmaceutical and agrochemical industries. This trend reflects the broader market shift toward specialized intermediates for innovative applications. Quality control and analytical methods, such as HPLC and NMR, are frequently discussed in this context, ensuring the compound meets stringent industry standards.

In conclusion, 2-(2-fluorophenoxy)-1-{4-[5-(propan-2-yl)-1,3,4-oxadiazol-2-yl]piperidin-1-yl}ethan-1-one (CAS No. 1211395-66-2) represents a fascinating area of research with wide-ranging implications. Its synthesis, biological activity, and commercial relevance make it a compound worth watching in the evolving landscape of organic chemistry and drug development. By addressing common search queries and integrating current trends, this article aims to provide a thorough and engaging overview for professionals and enthusiasts alike.